N-[2-(5,8-dimethoxy-2-oxo-1H-quinolin-3-yl)ethyl]-4-fluorobenzamide

• IUPAC Name: N-[2-(5,8-dimethoxy-2-oxo-1H-quinolin-3-yl)ethyl]-4-fluorobenzamide
• InChI: InChI=1S/C20H19FN2O4/c1-26-16-7-8-17(27-2)18-15(16)11-13(20(25)23-18)9-10-22-19(24)12-3-5-14(21)6-4-12/h3-8,11H,9-10H2,1-2H3,(H,22,24)(H,23,25)
• InChI Key: ZDHLYNBYQVTLIU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C=C(C(=O)NC2=C(C=C1)OC)CCNC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C20H19FN2O4
• Molecular Weight: 370.4 g/mol
• CAS No.: 851403-66-2

Description

N-[2-(5,8-dimethoxy-2-oxo-1H-quinolin-3-yl)ethyl]-4-fluorobenzamide is a useful research compound. Its molecular formula is C20H19FN2O4 and its molecular weight is 370.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Transformations

Quinoline derivatives, including structures similar to N-[2-(5,8-dimethoxy-2-oxo-1H-quinolin-3-yl)ethyl]-4-fluorobenzamide, are pivotal in the synthesis of various complex molecules. For instance, the ethyl 1,4-dihydro-4-oxo-3-quinolinecarboxylate ring structure, significant in several drug compounds, was prepared from ethyl 2-(2-fluorobenzoyl)acetate, highlighting the importance of quinoline derivatives in medicinal chemistry synthesis pathways (Bunce, Lee, & Grant, 2011).

Biological Applications and Potentials

Quinoline derivatives exhibit diverse biological activities, including psycho- and neurotropic properties. For example, a study on novel 3-(N-R,R′-aminomethyl)-2-methyl-1H-quinolin-4-ones revealed substances with sedative effects and anti-amnesic activities, indicating their potential in treating neurological conditions (Podolsky, Shtrygol’, & Zubkov, 2017).

Fluorescence and Sensing Applications

Quinoline derivatives are known for their efficient fluorescence properties, making them suitable for biochemistry and medicine applications, especially in studying biological systems. They are also explored as potential antioxidants and radioprotectors, underlining their versatility in scientific research (Aleksanyan & Hambardzumyan, 2013).

Pharmacokinetics and Drug Development

The detailed study of the hepatic uptake and excretion of quinoline derivatives is crucial in drug development, as demonstrated by the investigation of a novel If channel inhibitor. Understanding the transporter-mediated mechanisms of these compounds in the liver and their excretion pathways can significantly impact their therapeutic application and safety profile (Umehara et al., 2008).